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Compound of Interest

Compound Name: 5-Methoxy-2-methylpyrimidine
CAS No.: 1782399-94-3
Cat. No.: B3110092
Get Quote
. J

Technical Monograph: 5-Methoxy-2-
methylpyrimidine

Physicochemical Profile, Synthetic Pathways, and Analytical Characterization

Part 1: Executive Summary & Chemical Identity

5-Methoxy-2-methylpyrimidine (CAS 1782399-94-3) is a specialized heterocyclic building
block utilized primarily in the synthesis of kinase inhibitors and G-protein coupled receptor
(GPCR) modulators (e.g., Orexin antagonists). Distinguished by the electron-donating methoxy
group at the C5 position and a methyl handle at C2, this core offers a unique electronic profile
that modulates the basicity of the pyrimidine ring, influencing both the solubility and metabolic
stability of downstream pharmaceutical candidates.

This guide moves beyond basic data sheets to provide a causal analysis of its properties, a
robust synthesis workflow for laboratory-to-pilot scale, and self-validating analytical protocols.

Chemical Identification
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Parameter Detail

IUPAC Name 5-Methoxy-2-methylpyrimidine
CAS Number 1782399-94-3

Molecular Formula CeHsN20

Molecular Weight 124.14 g/mol

SMILES COclcnc(C)ncl

Pyrimidine core; C5-Methoxy (EDG); C2-Methyl

Key Structural Features ] )
(Steric/Electronic handle)

Part 2: Physicochemical Profile

The physicochemical behavior of 5-Methoxy-2-methylpyrimidine is governed by the interplay
between the Tt-deficient pyrimidine ring and the electron-donating methoxy substituent.

Critical Properties Table
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Property Value | Range Source/Rationale

Analogous to 5-
) Low-melting solid or crystalline  methoxypyrimidine (MP 46°C)
Physical State L
powder and 2-methylpyrimidine (MP

-2.5°C).

The C5-methoxy group
Melting Point 35— 50 °C (Predicted) increases lattice energy

relative to the 2-methyl analog.

Estimated based on volatility of

Boiling Point ~190 — 200 °C (760 mmHg) o o
pyrimidine derivatives.
The C5-methoxy group (+M
] ] ) effect) increases basicity
pKa (Conjugate Acid) 2.6 — 2.9 (Predicted) ) T
relative to 2-methylpyrimidine
(pKa ~2.0).
Moderate lipophilicity; suitable
LogP 08-1.1 )
for CNS-active drug scaffolds.
Soluble in MeOH, DCM, Pyrimidine nitrogens accept H-
Solubility DMSO, EtOAc. Moderately bonds; methyl group limits
soluble in water. aqueous solubility.

Expert Insight: Stability & Handling

e Hygroscopicity: The molecule is moderately hygroscopic due to the exposed pyrimidine
nitrogens. Storage under nitrogen in a desiccator is required to prevent hydrolysis or hydrate
formation.

» Oxidative Stability: The C2-methyl group is susceptible to benzylic-type oxidation (forming
the aldehyde or acid) under harsh conditions. Avoid prolonged exposure to strong oxidants
or UV light.

Part 3: Synthetic Routes & Process Chemistry[5]

The synthesis of 5-Methoxy-2-methylpyrimidine is rarely direct; it typically proceeds via the
dechlorination of a 4,6-dichloro intermediate. This route ensures high regioselectivity and purity.
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Core Synthetic Pathway: Reductive Dechlorination

This workflow avoids the formation of regioisomers common in direct condensation methods.

Step 1: Condensation of Acetamidine with Dimethyl Methoxymalonate to form the dihydroxy
intermediate. Step 2: Chlorination using Phosphorus Oxychloride (POCIs) to yield 4,6-Dichloro-
5-methoxy-2-methylpyrimidine (CAS 851986-00-0). Step 3: Catalytic Hydrogenation
(Dechlorination) to yield the target.

NaOMe, MeOH POCI3, Reflux H2, Pd/C, Et3N

Acetamidine HCI Reflux, 4h »_| 4,6-Dihydroxy-5-methoxy- Chlorination AHCIEIOEHTE Y- Dechlorination _ | 5-Methoxy-2-methylpyrimidine
> >

Lo 5 2-methylpyrimidine
+ Dimethyl Methoxymalonate 2-methylpyrimidine (CAS 851986-00-0) (Target)

Click to download full resolution via product page

Caption: Three-step synthetic pathway via reductive dechlorination of the 4,6-dichloro
intermediate.

Detailed Protocol: Catalytic Dechlorination (Step 3)

Rationale: This step is critical. Incomplete reduction leads to monochloro impurities which are
difficult to separate by crystallization.

o Preparation: In a hydrogenation vessel, dissolve 4,6-Dichloro-5-methoxy-2-
methylpyrimidine (1.0 eq) in Methanol (10 vol).

o Base Addition: Add Triethylamine (2.2 eq) to scavenge the HCI generated during the
reaction. Failure to add base poisons the catalyst.

o Catalyst: Add 10% Pd/C (5 wt% loading). Inert the vessel with Nitrogen.

o Reaction: Pressurize with Hydrogen gas (3 atm) and stir vigorously at Room Temperature for
6-12 hours.

e Monitoring: Monitor by HPLC (see Part 4). The reaction is complete when the starting
material and monochloro-intermediate are <0.5%.
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o Workup: Filter through Celite to remove Pd/C. Concentrate the filtrate. Dissolve residue in
DCM, wash with saturated NaHCOs (to remove EtsN-HCI salts), dry over Na2SOa4, and
concentrate.

Part 4: Analytical Methodologies

Trustworthy data relies on self-validating analytical methods. The following HPLC protocol
separates the target from its likely impurities (4,6-dichloro precursor and N-oxide byproducts).

HPLC Purity Profiling Protocol

Parameter Condition

C18 Reverse Phase (e.g., Agilent Zorbax

Column
Eclipse Plus, 4.6 x 150 mm, 3.5 um)
Mobile Phase A 10 mM Ammonium Acetate buffer (pH 7.0)
Mobile Phase B Acetonitrile (HPLC Grade)
Flow Rate 1.0 mL/min
Detection UV @ 254 nm (primary), 220 nm (secondary)
Temperature 30°C
Gradient 0-2 min: 5% B (Isocratic hold) 2-15 min: 5% ->

90% B (Linear ramp) 15-20 min: 90% B (Wash)

Diagnostic NMR Signals (CDCls, 400 MHz):

e 0 8.30 ppm (s, 2H): Aromatic protons at C4 and C6. Note: If this signal splits or integrates <
2H, check for incomplete dechlorination.

e 0 3.92 ppm (s, 3H): Methoxy group (-OCHs).

e 0 2.65 ppm (s, 3H): Methyl group at C2.

Part 5: Pharmaceutical Applications[7][8]
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5-Methoxy-2-methylpyrimidine serves as a "privileged scaffold” in medicinal chemistry. Its
specific utility lies in its ability to replace more lipophilic phenyl rings or more basic pyridine
rings, optimizing the physicochemical properties of a drug candidate.

Structural Activity Relationship (SAR) Logic

» Kinase Inhibition: Used in the synthesis of Src/Abl kinase inhibitors (analogous to Dasatinib
structures). The pyrimidine nitrogens act as hydrogen bond acceptors in the ATP-binding
pocket.

» Orexin Receptor Antagonists: The 5-methoxy group provides a specific dipole orientation that
enhances binding affinity in the orthosteric site of Orexin-1/2 receptors.

5-Methoxy-2-methylpyrimidine

ATP H-Bond Acceptor|Lipophilic Tuning

Metabolic Stability

Kinase Inhibitors
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(Sleep Disorders)
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Caption: Application map of the 5-methoxy-2-methylpyrimidine scaffold in drug discovery.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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